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An In-depth Technical Guide to the Niobium-Carbon (Nb-C) Binary Phase Diagram

Abstract
The Niobium-Carbon (Nb-C) binary system is of significant importance in materials science and

engineering, underpinning the development of high-performance materials such as

superconductors, wear-resistant coatings, and high-temperature structural components. The

system is characterized by the formation of two primary carbide phases, NbC and Nb₂C, which

exhibit unique physical and mechanical properties. The NbC phase, in particular, is a non-

stoichiometric interstitial compound with a wide compositional range, which allows for the

tuning of its properties. Understanding the phase equilibria, transformation kinetics, and

thermodynamic stability, as encapsulated in the Nb-C phase diagram, is critical for the design,

processing, and application of Nb-C based materials. This guide provides a detailed exploration

of the Nb-C phase diagram, its constituent phases, experimental and computational

determination, and the relationship between its features and material applications.

Introduction to the Niobium-Carbon System
Niobium (Nb), a refractory metal with a high melting point (2468 °C), is known for its excellent

high-temperature strength, ductility, and superconductivity at cryogenic temperatures. Carbon

(C), a non-metal, is the basis of graphite and diamond and is a fundamental alloying element in

metallurgy. The combination of these two elements yields niobium carbides, which are

refractory ceramic materials possessing a remarkable combination of properties, including

exceptionally high melting points, extreme hardness, good thermal and electrical conductivity,

and chemical inertness.
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The most prominent phase, niobium monocarbide (NbC), is a key component in cemented

carbides (hardmetals) and wear-resistant coatings. Its properties are highly dependent on the

C/Nb atomic ratio, which can vary significantly. The niobium hemicarbide (Nb₂C) is another

important phase, often found in niobium-based alloys. The precise control of the formation,

composition, and microstructure of these carbide phases during material processing is

paramount to achieving desired performance characteristics. The Nb-C phase diagram serves

as the essential roadmap for navigating the complex relationships between temperature,

composition, and phase stability in this system.

Phases and Crystal Structures in the Nb-C System
The Nb-C system is composed of the liquid phase (L) and several solid phases, each with a

distinct crystal structure that dictates its properties.

(Nb) Solid Solution: At high temperatures, niobium can dissolve a small amount of carbon

interstitially into its Body-Centered Cubic (BCC) crystal lattice. The maximum solubility of

carbon in solid niobium is approximately 0.7 at.% at the eutectic temperature.

Graphite (C): This is the stable form of carbon at ambient pressure and is characterized by a

hexagonal crystal structure.

Niobium Monocarbide (δ-NbC): This is arguably the most significant phase in the system.

Structure: NbC possesses a Face-Centered Cubic (FCC) crystal structure of the NaCl-

type, where niobium atoms form the FCC lattice and carbon atoms occupy the octahedral

interstitial sites.

Non-Stoichiometry: A critical feature of NbC is its wide range of homogeneity, existing from

approximately NbC₀.₇ to NbC₀.₉₉. This means that a significant fraction of the carbon

interstitial sites can be vacant. These carbon vacancies strongly influence the phase's

electronic, mechanical, and superconducting properties. The lattice parameter of NbC

varies with carbon content.

Niobium Hemicarbide (β-Nb₂C and α-Nb₂C): This phase exists in two different crystal

structures depending on the temperature.

The high-temperature β-Nb₂C phase has a hexagonal close-packed (HCP) structure.
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Below approximately 2430 °C, it transforms into the low-temperature α-Nb₂C phase, which

has an orthorhombic crystal structure.

The Niobium-Carbon (Nb-C) Phase Diagram
The Nb-C phase diagram illustrates the stable phases as a function of temperature and

composition. The currently accepted version is a result of numerous experimental

investigations and thermodynamic modeling efforts.

Key Features and Invariant Reactions
The diagram is dominated by the high melting point of the NbC phase, which is congruent

melting at approximately 3600 °C. The key invariant reactions that define the phase equilibria

are summarized in the table below.

Reaction Type Temperature (°C)
Composition (at.%
C)

Reaction

Eutectic 2335 ± 15 ~1.5 L ↔ (Nb) + β-Nb₂C

Peritectic 3090 ± 20 ~38.5 L + δ-NbC ↔ β-Nb₂C

Eutectic 3250 ± 25 ~65
L ↔ δ-NbC + C

(Graphite)

Niobium-Rich Region: On the left side of the diagram, a eutectic reaction occurs at 2335 °C,

where the liquid transforms into a two-phase mixture of the (Nb) solid solution and the β-

Nb₂C phase.

Formation of Carbides: The β-Nb₂C phase forms from the liquid via a peritectic reaction at

3090 °C. The δ-NbC phase exhibits the highest melting point in the system.

Carbon-Rich Region: On the right side, a high-temperature eutectic reaction occurs at 3250

°C, where the liquid solidifies into a mixture of δ-NbC and graphite.

The diagram below provides a conceptual visualization of the phase relationships in the Nb-C

system.
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Invariant Reactions
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Sample Preparation
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Output

Alloy Synthesis
(e.g., Arc Melting)

Homogenization Annealing

Quenching

Thermal Analysis (DTA/DSC)
(Transition Temperatures)
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X-Ray Diffraction (XRD)
(Phase ID & Crystal Structure)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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